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Introduction

Chemokine (C-C motif) ligand 27 (CCL27), also known as cutaneous T-cell-attracting
chemokine (CTACK), is a key chemokine primarily expressed by keratinocytes in the skin. It
plays a pivotal role in T-cell mediated skin inflammation by binding to its receptor, CCR10,
which is expressed on skin-homing memory T-cells. The CCL27/CCR10 axis is implicated in
the pathogenesis of various inflammatory skin diseases such as atopic dermatitis and
psoriasis, and is also an area of interest in oncology for its role in tumor migration and immune
escape. Accurate and reproducible measurement of CCL27 levels in human serum and plasma
is crucial for understanding its physiological and pathological roles, for biomarker discovery,
and for monitoring therapeutic interventions.

This document provides detailed application notes and protocols for the quantification of
human CCL27 in serum and plasma samples using the Enzyme-Linked Immunosorbent Assay
(ELISA) method.

Signaling Pathway and Experimental Workflow

The interaction of CCL27 with its receptor CCR10 initiates a cascade of intracellular signaling
events, leading to cellular responses such as chemotaxis, proliferation, and invasion. A
simplified representation of this pathway and a general workflow for CCL27 measurement are
provided below.
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Plasma: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577586#measuring-ccl27-levels-in-human-serum-
and-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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